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Compound of Interest

Compound Name: Ethyl methyl carbonate

Cat. No.: B1332091 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the key safety characteristics of ethyl
methyl carbonate (EMC) against other commonly used carbonate solvents: dimethyl

carbonate (DMC), diethyl carbonate (DEC), and propylene carbonate (PC). The information

presented is collated from safety data sheets and academic research to assist in making

informed decisions for laboratory and industrial applications.

Quantitative Safety Data Summary
The following table summarizes the key quantitative safety parameters for EMC and its

alternatives. These values are essential for assessing the relative hazards associated with

handling, storage, and use of these solvents.
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Safety
Parameter

Ethyl Methyl
Carbonate
(EMC)

Dimethyl
Carbonate
(DMC)

Diethyl
Carbonate
(DEC)

Propylene
Carbonate
(PC)

Flash Point (°C) 23 18 25 132

Boiling Point (°C) 107 90 127 242

Vapor Pressure

(kPa at 20°C)
3.1 5.5 1.2 0.004

LD50 Oral (rat,

mg/kg)
> 5000 13000 > 5000 > 5000

LD50 Dermal

(rabbit, mg/kg)
> 2000 > 5000 > 5000 > 20000

Autoignition

Temperature (°C)
460 458 445 455

Decomposition

Temperature (°C)
~264[1] ~247[1]

Not readily

available
> 200

Experimental Protocols
The data presented in this guide is based on standardized experimental protocols to ensure

comparability and reliability. Below are detailed methodologies for the key experiments cited.

Flash Point Determination (Based on ASTM D93 - Pensky-Martens Closed-Cup Method)

The flash point, the lowest temperature at which a liquid can form an ignitable mixture in air, is

a critical measure of its flammability. The Pensky-Martens closed-cup test is a widely accepted

method for its determination.[2][3][4][5][6]

Apparatus: A brass test cup is filled with the sample and covered with a lid. The apparatus

includes a heating source, a stirrer, and an ignition source applicator.

Procedure:

A specified volume of the solvent is placed in the test cup.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.researchgate.net/publication/330509659_Thermal_degradation_analyses_of_carbonate_solvents_used_in_Li-ion_batteries
https://www.researchgate.net/publication/330509659_Thermal_degradation_analyses_of_carbonate_solvents_used_in_Li-ion_batteries
https://store.astm.org/d0093-20.html
https://blog.ansi.org/ansi/flash-point-pensky-martens-closed-cup-astm-d93/
https://en.wikipedia.org/wiki/Pensky%E2%80%93Martens_closed-cup_test
https://ayalytical.com/methods/astm-d93/
https://precisionlubrication.com/articles/flash-point-testing/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1332091?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The sample is heated at a slow, constant rate while being continuously stirred to ensure

temperature uniformity.

At regular temperature intervals, the stirring is stopped, and an ignition source (a small

flame or an electric igniter) is dipped into the vapor space above the liquid surface.

The flash point is recorded as the lowest temperature at which the application of the

ignition source causes the vapors to ignite with a distinct flash inside the cup.

Acute Oral Toxicity (Based on OECD Guideline 423 - Acute Toxic Class Method)

Acute oral toxicity provides information on the adverse effects of a substance after a single oral

dose. The LD50 (Lethal Dose, 50%) is the dose required to be fatal to half the members of a

tested population. The Acute Toxic Class Method is a stepwise procedure that uses a minimal

number of animals.[7][8]

Principle: This method uses a stepwise procedure with a starting dose, followed by

sequentially higher or lower fixed doses depending on the observed outcome. The primary

goal is to identify the dose range that causes mortality, allowing for classification of the

substance's toxicity.

Procedure:

A small group of animals (typically rats, and often females as they can be slightly more

sensitive) are fasted prior to dosing.

A single dose of the test substance is administered orally via gavage.

The animals are observed for signs of toxicity and mortality for up to 14 days.

If mortality occurs, the test is repeated with a lower dose. If no mortality is observed, a

higher dose is used in a subsequent group.

The LD50 value is then estimated based on the dose levels at which mortality was and

was not observed.
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Thermal Stability Analysis (Based on Thermogravimetric Analysis/Differential Scanning

Calorimetry - TGA/DSC)

Thermal stability refers to the temperature at which a substance begins to chemically

decompose. This is often evaluated using thermogravimetric analysis (TGA), which measures

mass loss as a function of temperature, and differential scanning calorimetry (DSC), which

measures the heat flow into or out of a sample as it is heated.

Apparatus: A TGA/DSC instrument consists of a high-precision balance with a sample pan

located in a furnace, and a reference pan for DSC measurements.

Procedure:

A small, precisely weighed sample of the solvent is placed in the sample pan.

The sample is heated at a constant rate in a controlled atmosphere (e.g., nitrogen or air).

The TGA instrument records the change in mass of the sample as the temperature

increases. The onset temperature of mass loss is considered the decomposition

temperature.

Simultaneously, the DSC instrument measures the difference in heat flow between the

sample and a reference pan, identifying exothermic or endothermic decomposition

processes.

Visualizing Safety-Based Solvent Selection
The following diagrams illustrate logical workflows and relationships relevant to the safety

assessment of carbonate solvents.
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A logical workflow for selecting carbonate solvents based on safety characteristics.
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A simplified diagram of the thermal decomposition pathway for carbonate solvents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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